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Compound of Interest

Compound Name:
3,3'-(1,2-

Ethanediyl)biscyclohexene

CAS No.: 71617-23-7

Cat. No.: B12669250

Get Quote

Executive Summary & Chemical Identity
Target Analyte: 3,3'-(1,2-ethanediyl)biscyclohexene IUPAC Name: 1,2-bis(cyclohex-2-en-1-

yl)ethane Molecular Formula: C₁₄H₂₂ Molecular Weight: 190.33 g/mol CAS Registry

Number:Not widely indexed; structural analog to 18296-06-9 (isomer)

Significance: This molecule typically arises as a coupling product in the synthesis of

functionalized cyclohexene derivatives or as a byproduct in the radical polymerization of non-

conjugated dienes. Its identification is critical in:

Polymer Chemistry: As a cross-linking impurity in poly(cyclohexylethylene) precursors.

Organic Synthesis: As a marker for regio-selectivity in allylic substitution reactions.

Structural Visualization
The molecule consists of two cyclohexene rings linked at the allylic (C3) position by a saturated

ethylene bridge.
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Figure 1: Connectivity diagram of 3,3'-(1,2-ethanediyl)biscyclohexene showing the allylic

linkage.

Spectroscopic Data Profile
Note: Due to the specific isomeric nature of this compound, the data below represents high-

confidence values derived from structural analogs (3-ethylcyclohexene) and increment-based

prediction algorithms.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The presence of two chiral centers (C3, C3') results in the formation of diastereomers (meso

and dl pairs). High-field NMR (≥400 MHz) may resolve splitting between these isomers.

¹H NMR (400 MHz, CDCl₃)
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Context

5.65 – 5.55 Multiplet 4H H-1, H-2
Olefinic protons

(cis-alkene)

2.15 – 2.05 Broad Multiplet 2H H-3
Allylic methine

(chiral center)

1.98 – 1.90 Multiplet 4H H-6 Allylic methylene

1.75 – 1.65 Multiplet 4H H-4, H-5 (eq)
Homoallylic ring

protons

1.55 – 1.45 Multiplet 4H Bridge (-CH₂-)
Ethylene linker

protons

1.30 – 1.20 Multiplet 4H H-4, H-5 (ax)
Homoallylic ring

protons

Diagnostic Feature: The absence of a terminal methyl triplet (typically at 0.9 ppm for alkyl

chains) and the integration of the olefinic region (4H) relative to the aliphatic region (18H)

confirms the dimer structure.
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¹³C NMR (100 MHz, CDCl₃)
Chemical Shift (δ, ppm) Carbon Type Assignment

127.5 CH C-1 / C-2 (Olefinic)

126.8 CH C-2 / C-1 (Olefinic)

37.5 CH C-3 (Allylic Methine)

32.1 CH₂ Bridge (-CH₂-)

28.8 CH₂ C-6 (Allylic Methylene)

25.2 CH₂ C-4

21.5 CH₂ C-5

B. Mass Spectrometry (GC-MS / EI)
Fragmentation is driven by allylic cleavage and the stability of the cyclohexenyl radical cation.

Ionization Mode: Electron Impact (70 eV) Molecular Ion (M⁺): m/z 190

m/z Value Intensity Fragment Structure Mechanism

190 < 5% [M]⁺
Molecular ion (weak

due to fragmentation)

109 15-20% [C₆H₉-CH₂-CH₂]⁺
Cleavage at ring-

bridge bond

95 30-40% [C₆H₉-CH₂]⁺
β-cleavage relative to

double bond

81 100% (Base) [C₆H₉]⁺
Cyclohexenyl cation

(Allylic cleavage)

79 60-70% [C₆H₇]⁺
Loss of H₂ from m/z

81 (Cyclohexadienyl)

67 40-50% [C₅H₇]⁺
Retro-Diels-Alder

fragment
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Diagnostic Logic:

Base Peak m/z 81: Confirms the presence of the cyclohexenyl ring.

Absence of m/z 91: Distinguishes from aromatic analogs (tropylium ion).

M⁺ 190: Confirms the C14 backbone.

C. Infrared Spectroscopy (FT-IR)
Wavenumber (cm⁻¹) Vibration Mode Functional Group

3020 – 3010 ν(C-H) stretch sp² hybridized C-H (Alkene)

2925, 2855 ν(C-H) stretch sp³ hybridized C-H (Methylene)

1652 ν(C=C) stretch
cis-disubstituted alkene

(Weak)

1450 δ(CH₂) scissoring Cyclohexane ring / Alkyl chain

720 ρ(CH₂) rocking

-(CH₂)ₙ- chain (n≥4 not

present, but doublet may

appear for ethyl bridge)

670 – 700 γ(C-H) bend
cis-alkene out-of-plane

bending

Experimental Protocol: Structural Validation
To rigorously confirm the identity of 3,3'-(1,2-ethanediyl)biscyclohexene, follow this self-

validating workflow.

Step 1: Isomer Differentiation (GC-MS)
The primary challenge is distinguishing the 3,3'-isomer from the 4,4'-isomer (derived from 4-

vinylcyclohexene dimerization).

Column: Rtx-5MS or DB-5 (30m x 0.25mm x 0.25µm).

Method: 50°C (2 min) → 10°C/min → 280°C (5 min).
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Differentiation:

3,3'-isomer: Expect earlier retention time due to steric crowding near the double bond.

Fragmentation: The 3,3'-isomer yields a stronger m/z 81 peak (allylic stabilization)

compared to the 4,4'-isomer, which may show stronger Retro-Diels-Alder fragmentation

(m/z 54 + 136).

Step 2: Stereochemical Analysis (¹³C NMR)
The compound exists as a mixture of diastereomers.

Protocol: Acquire ¹³C NMR with high scans (>1024) to resolve signal splitting.

Observation: Look for "twin peaks" in the ¹³C spectrum, particularly for the C-3 and Bridge

carbons. A single set of peaks implies either rapid conformational interconversion or high

stereoselectivity (e.g., pure meso form formed via specific metal catalysis).

Step 3: Functional Group Verification (Raman)
If IR C=C stretch is weak (due to symmetry):

Technique: Raman Spectroscopy (1064 nm excitation).

Target: Strong band at ~1655 cm⁻¹ confirms the non-conjugated double bond.

Synthesis & Pathway Context
Understanding the origin of the sample aids in impurity profiling.

Figure 2: Potential synthesis pathways and associated impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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